Cas no 1309611-88-8 ((3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid)

• Product Name: (3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid
• CAS No: 1309611-88-8
• MF: C₈H₁₀O₆
• MW: 202.161403179169
• CID: 5188165
• Update Time: 2025-06-14

(3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,3a,5,6,6a-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid
• (3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid

• Inchi： 1S/C8H10O6/c9-7(10)3-1-13-6-4(8(11)12)2-14-5(3)6/h3-6H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： MTIJHPQMMIKMDQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C2C1C(C(=O)O)CO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: -1.3
• Topological Polar Surface Area: 93.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans

Additional information on (3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid

Recent Advances in the Study of (3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid (CAS: 1309611-88-8)

The compound (3S,3aR,6S,6aR)-Hexahydrofuro[3,2-b]furan-3,6-dicarboxylic acid (CAS: 1309611-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic furan derivative is a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors and antiviral agents. Its unique structural features and stereochemistry make it a valuable scaffold for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel enzymatic approach that significantly reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This advancement is particularly important for large-scale production, as it addresses previous challenges related to cost and scalability.

In terms of biological applications, research has demonstrated the compound's potential as a building block for HIV-1 protease inhibitors. The rigid bicyclic structure provides excellent conformational constraint, which enhances binding affinity to the target enzyme. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) showed that derivatives of this compound exhibit improved inhibitory activity compared to previous generations of protease inhibitors.

Another promising area of investigation involves the compound's role in developing treatments for neurodegenerative diseases. Preliminary in vitro studies suggest that certain derivatives can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While these findings are still in early stages, they open new avenues for therapeutic intervention in this challenging medical area.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering novel synthetic methods and therapeutic applications. Analytical characterization techniques, including X-ray crystallography and advanced NMR spectroscopy, have been employed to better understand the compound's structural properties and interactions with biological targets.

Future research directions are expected to focus on expanding the compound's applications through structural modifications and exploring its potential in combination therapies. The development of more efficient synthetic protocols and the investigation of structure-activity relationships will likely remain key priorities for both academic and industrial researchers working with this promising chemical entity.